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Compound of Interest

Compound Name: 2,3,4-Trihydroxybenzophenone-d5

Cat. No.: B1164450

Technical Guide: 2,3,4-
Trihydroxybenzophenone-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and relevant
biological context for 2,3,4-Trihydroxybenzophenone-d5. The information is intended to
support its safe and effective use in research and development.

Section 1: Chemical and Physical Properties

2,3,4-Trihydroxybenzophenone-d5 is the deuterated analogue of 2,3,4-
Trihydroxybenzophenone, a hydroxylated benzophenone.[1] While specific experimental data
for the deuterated compound is limited, its physical and chemical properties are expected to be
very similar to its non-deuterated counterpart.

Table 1: Physical and Chemical Properties
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2,3,4-
R 2!354'
Property Trihydroxybenzophenone- )
d5 Trihydroxybenzophenone
CAS Number 2708278-23-1[2] 1143-72-2[3]
Molecular Formula C13H5D504[1] Ci13H1004[4][5]
Molecular Weight 235.25[1] 230.22[6]
Yellow to orange
Appearance Yellow powder[3]
powder/crystal[3][6]
Melting Point Not specified 139-141 °C[3][4][6]
N ) - 439.7 £ 45.0 °C (Predicted)[3]
Boiling Point Not specified
[41[6]
Solubility Not specified Soluble in ethanol (2%)[3][6]
Room Temperature, sealed in
Storage Temperature -20°C[1]

a dry place[6]

Section 2: Safety and Handling

The following safety information is primarily based on the Safety Data Sheet (SDS) for the non-

deuterated 2,3,4-Trihydroxybenzophenone. The deuterated form is expected to have a similar

hazard profile.

Hazard Identification

Signal Word: Danger([5]

Hazard Statements:

o Causes skin irritation (H315).[5][7]

e May cause an allergic skin reaction (H317).[5]

e Causes serious eye damage (H318).[5]
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o May cause respiratory irritation (H335).

e Suspected of causing genetic defects (H341).[5]

» Very toxic to aquatic life with long-lasting effects (H410).[5]

Table 2: GHS Hazard Classifications

Hazard Class Category
Skin Corrosion/Irritation 2[5]
Serious Eye Damage/Eye lIrritation 1[5]

Skin Sensitization 1A[5]
Germ Cell Mutagenicity 2[5]

Specific Target Organ Toxicity (Single Exposure)

3 (Respiratory system)

Chronic Aquatic Toxicity

1[5]

Recommended Personal Protective Equipment (PPE)
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Handling Procedures

Handle Chemical
in Ventilated Area

Dispose of Waste Properly Doff PPE Wash Hands

Ifdustis generated | Personal Protective Equipment (PPE)

NO5 Dust Mask

Gloves
Lab Coat
Safety

Click to download full resolution via product page

Caption: Recommended PPE and handling workflow for 2,3,4-Trihydroxybenzophenone-d5.

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, give artificial respiration. Seek medical

attention if symptoms occur.[3][5]

Immediately wash off with plenty of soap and
i water for at least 15 minutes.[5] If skin irritation
Skin Contact ) )
or a rash occurs, seek medical attention.[7]

Remove contaminated clothing.[5]

Rinse cautiously with water for several minutes.

[3][7] Remove contact lenses if present and
Eye Contact ] o ]

easy to do. Continue rinsing.[3][7] Immediately

call a poison center or doctor.[5]

Clean mouth with water and drink plenty of
Ingestion water afterward.[5] Seek medical attention if

symptoms occur.[5]

Storage and Disposal

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[3][7] For 2,3,4-
Trihydroxybenzophenone-d5, storage at -20°C is recommended.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[5] Do not
allow the product to enter drains as it is very toxic to aquatic life.[5]

Section 3: Experimental Protocols and Biological
Activity

While specific experimental protocols for 2,3,4-Trihydroxybenzophenone-d5 are not readily
available in the public domain, its non-deuterated form has been investigated for its biological
activities. This provides a basis for potential research applications.

Synthesis
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A method for the catalytic synthesis of 2,3,4-Trihydroxybenzophenone has been described
using pyrogallol and PhCClIs in the presence of a catalyst (such as ZnClz, AICIs, or SOCI2) in a
binary solvent of aromatic hydrocarbon and water.[8] This method reports yields of 80-87%.[8]

Potential Therapeutic Applications: Ischemic Stroke

Recent research has highlighted the potential of 2,3,4-Trihydroxybenzophenone in the context
of transient cerebral ischemic stroke.[9] The proposed mechanism of action involves the
suppression of oxidative stress and neuroinflammation, which in turn may promote neurite
outgrowth and functional recovery.[9]
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Caption: Proposed mechanism of 2,3,4-Trihydroxybenzophenone in ischemic stroke.

Experimental Assays

The biological activity of 2,3,4-Trihydroxybenzophenone has been evaluated using the
following assays:[9]

¢ Antioxidant Activity:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1164450?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/39567010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 1,1-Diphenyl-2-picrylhydrazyl (DPPH) scavenging assay.

o 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) scavenging assay.

e Anti-inflammatory Effects:

o Assessed in lipopolysaccharide (LPS)-activated BV2 microglial cells.

e Neurite Outgrowth:

o Measured in Neuro2a cells.

¢ In Vivo Ischemic Stroke Model:

o Transient middle cerebral artery occlusion (tMCAO) in mice.

This guide is intended for informational purposes for qualified researchers and should not be
considered a substitute for a formal risk assessment. Always consult the most up-to-date
Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling for 2,3,4-
Trihydroxybenzophenone-d5.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164450#safety-data-sheet-and-handling-for-2-3-4-
trihydroxybenzophenone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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